Cas no 69740-66-5 (Benzofuran, 2,5-dimethyl-3-phenyl-)

• Product Name: Benzofuran, 2,5-dimethyl-3-phenyl-
• CAS No: 69740-66-5
• MF: C₁₆H₁₄O
• MW: 222.281764507294
• CID: 391412
• PubChem ID: 3729473
• Update Time: 2025-04-19

Benzofuran, 2,5-dimethyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzofuran, 2,5-dimethyl-3-phenyl-
• 2,5-dimethyl-3-phenyl-1-benzofuran
• 2,5-dimethyl-3-phenylbenzo-furan
• 2,5-Dimethyl-3-phenylbenzofuran
• DTXSID20395627
• 69740-66-5

• Inchi： 1S/C16H14O/c1-11-8-9-15-14(10-11)16(12(2)17-15)13-6-4-3-5-7-13/h3-10H,1-2H3
• InChI Key： QVUTUWQJUFAOJB-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C2C=CC=CC=2)C2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 222.10452
• Monoisotopic Mass: 222.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• PSA: 13.14